N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-5-methyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide

• IUPAC Name: N-[(1-ethylpyrazol-3-yl)methyl]-5-methyl-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C15H20N4O2/c1-3-19-7-6-11(17-19)9-16-15(20)14-12-8-10(2)4-5-13(12)21-18-14/h6-7,10H,3-5,8-9H2,1-2H3,(H,16,20)
• InChI Key: BJMJWXXRGKGBNZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNC(=O)C2=NOC3=C2CC(CC3)C
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-5-methyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H20N4O2 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 288.15862589 g/mol and the complexity rating of the compound is 379. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Microwave-Assisted Synthesis and Activity

Microwave-assisted synthesis has been applied to create tetrazolyl pyrazole amides, which exhibit bactericidal, pesticidal, herbicidal, and antimicrobial activities. These compounds, including structures similar to the specified chemical, have been synthesized efficiently using microwave irradiation, reducing reaction times significantly compared to conventional methods (Hu, Wang, Zhou, & Xu, 2011).

Antimicrobial Activity of Pyrazole Derivatives

Research on the antimicrobial activity of pyrazole derivatives, including compounds structurally related to the specified chemical, has demonstrated their efficacy against a range of bacterial and fungal pathogens. These studies highlight the potential of pyrazole compounds in developing new antimicrobial agents (Aytemi̇r, Erol, Hider, & Özalp, 2003).

Synthesis of Benzamide-Based Aminopyrazoles

Benzamide-based 5-aminopyrazoles and their fused heterocycles have shown remarkable anti-avian influenza virus activity. The synthesis of these compounds provides a new route to explore potential antiviral agents, demonstrating the versatility of pyrazole derivatives in addressing viral diseases (Hebishy, Salama, & Elgemeie, 2020).

Nematocidal and Fungicidal Applications

Studies on pyrazole carboxamide derivatives have revealed their weak fungicidal but significant nematocidal activity against plant pathogens, offering a new approach to managing agricultural pests and diseases. This research underscores the potential agricultural applications of pyrazole derivatives (Zhao, Xing, Xu, Peng, & Liu, 2017).

Conductive Polyamides for Sensing Applications

Research involving the synthesis of conductive aromatic polyamides incorporating pyrazole structures and their application in modifying electrodes for electrochemical sensing of drugs showcases the broader applicability of pyrazole derivatives beyond their biological activities. These studies highlight the potential of pyrazole-containing polymers in electrochemical sensors and other electronic applications (Abdel-Rahman, El-said, Sayed, & Abdel-Wahab, 2023).